1,3,4,5,6,7-Hexahydro-2H-benzimidazol-2-one

• IUPAC Name: 1,3,4,5,6,7-hexahydrobenzimidazol-2-one
• InChI: InChI=1S/C7H10N2O/c10-7-8-5-3-1-2-4-6(5)9-7/h1-4H2,(H2,8,9,10)
• InChI Key: KITZBYBFZNVHFR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)NC(=O)N2
• Molecular Formula: C7H10N2O
• DSSTOX Substance ID: DTXSID30541810
• Molecular Weight: 138.17 g/mol
• CAS RN: 26258-21-9

Description

“1,3,4,5,6,7-Hexahydro-2H-benzimidazol-2-one” is a chemical compound with the CAS Number: 26258-21-9. It has a molecular weight of 138.17. The IUPAC name for this compound is 1,3,4,5,6,7-hexahydro-2H-benzimidazol-2-one.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H10N2O/c10-7-8-5-3-1-2-4-6(5)9-7/h1-4H2, (H2,8,9,10). This code provides a specific string of characters that represent the compound’s molecular structure.

. It is recommended to be stored at a temperature of 28 C.

Scientific Research Applications

Synthesis and Pharmacological Activities

• Novel Compounds Synthesis : A study detailed the synthesis of novel heterocyclic compounds containing benzimidazole derivatives, showcasing a methodological approach to creating compounds with potential antimicrobial activities. This research offers insights into the synthesis routes and the evaluation of these compounds against pathogenic bacterial strains, highlighting their effective antimicrobial properties (Bassyouni et al., 2012).

• DNA Topoisomerase Inhibitors : Another study focused on the synthesis and evaluation of 1H-benzimidazole derivatives as inhibitors of mammalian type I DNA topoisomerase. This exploration adds to our understanding of benzimidazole's potential in targeting cancer-related pathways, emphasizing the role these derivatives could play in cancer treatment (Alpan et al., 2007).

Antimicrobial and Antitumor Properties

• Antimicrobial Activity : Research on benzimidazole derivatives extended to their antimicrobial potential, where compounds demonstrated significant activity against both Gram-positive and Gram-negative bacteria. This work contributes to the search for new antimicrobial agents in a period where antibiotic resistance is a growing concern (Salahuddin et al., 2017).

• Antitumor Evaluation : The antitumor potential of benzimidazole derivatives has been explored, with studies indicating their effectiveness against various cancer cell lines. These findings highlight the versatility of benzimidazole compounds in medicinal chemistry, offering pathways for the development of new cancer therapies (Hranjec et al., 2010).

Safety and Hazards

The Material Safety Data Sheet (MSDS) for this compound can be found online. It’s always important to refer to the MSDS for handling and safety information.